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Compound Focus: Boc-Asp-Ofm

CAS No.: 129046-87-3

Cat. No.: S589991

Get Quote

Chemical Profile & Storage Guidelines

The table below summarizes the fundamental identification and storage information for Boc-Asp-Ofm

gathered from the search results.

Property Details

CAS Number 117014-32-1 (most common) or 129046-87-3 [1] [2] [3]

Molecular Formula C₂₃H₂₅NO₆ [1] [2] [3]

Molecular Weight 411.45 g/mol [2] [3]

Appearance Off-white to white powder [4]

Storage Temperature -20°C [1] [3], 2-8°C [2] [4]

Other Storage Conditions Desiccate, away from light [3] [4]

Frequently Asked Questions (FAQs)

General Handling & Storage
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Q1: What is the most critical aspect of storing Boc-Asp-Ofm? Temperature control is paramount.

The compound requires storage at low temperatures, with recommendations for either -20°C or a

refrigerated 2-8°C [1] [2] [3]. Storing it in a desiccator at the recommended temperature is the best

practice to maintain stability [3].

Q2: How should I handle Boc-Asp-Ofm before use? The product is a solid powder. If the compound

appears to have adhered to the cap or neck of the vial after shipping, gently shake the vial to make it

fall to the bottom before opening to prevent loss and contamination [3].

Q3: What are the known solubility properties of Boc-Asp-Ofm? It is reported to be soluble in a

range of common organic solvents, including Chloroform (CHCl₃), Dichloromethane (DCM), Ethyl

Acetate, Dimethyl Sulfoxide (DMSO), and Acetone [3]. This information is crucial for planning

synthesis reactions.

Troubleshooting

Q4: I am observing low yields in my coupling reactions using Boc-Asp-Ofm. What could be the
issue? While the search results do not provide direct troubleshooting for this, a key factor could be

the age and purity of the compound. Boc-protected amino acids can degrade if not stored properly.
Ensure that the material has been stored desiccated at -20°C and that its purity is verified by HPLC or

TLC before use in critical synthetic steps [4].

Experimental Workflow for Handling

For a typical workflow when handling Boc-Asp-Ofm in the lab, you can follow this procedure. Note that

specific steps like weighing and reaction setup are standard organic chemistry practices.
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Start: Retrieve Vial from Storage

1. Thaw & Settle
Allow vial to warm at room temp.
Gently shake if powder is in cap.

2. Weigh Compound
Perform quickly in a controlled environment

to minimize moisture exposure.

3. Prepare Stock Solution
Dissolve in appropriate solvent
(e.g., DCM, DMSO, Acetone).

4. Proceed with Synthesis
Use in planned peptide coupling

or other reactions.

5. Return to Storage
Promptly return vial to recommended

cold storage conditions.

Click to download full resolution via product page

A Note on Information Limitations

The search results provide a solid foundation for basic storage but lack detailed experimental protocols,

degradation profiles, or specific stability data under various conditions (e.g., pH, aqueous solutions). For
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critical research applications, you may need to:

Consult Primary Literature: The synthetic procedures cited in [1] can offer insights into how the
compound behaves in reactions.

Refer to General Boc-Chemistry: The principles of handling Boc-protected amino acids, as
discussed in [5], are applicable. For instance, Boc groups are stable to bases but are cleaved under

anhydrous acidic conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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